Cas no 1807243-77-1 (2-Cyano-3,4-difluorobenzamide)

• Product Name: 2-Cyano-3,4-difluorobenzamide
• CAS No: 1807243-77-1
• MF: C₈H₄F₂N₂O
• MW: 182.126968383789
• CID: 4959966
• Update Time: 2025-10-29

2-Cyano-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,4-difluorobenzamide

• Inchi： 1S/C8H4F2N2O/c9-6-2-1-4(8(12)13)5(3-11)7(6)10/h1-2H,(H2,12,13)
• InChI Key： CPOHWWHMGGKLAS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(N)=O)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 0.7
• Topological Polar Surface Area: 66.9

Additional information on 2-Cyano-3,4-difluorobenzamide

Introduction to 2-Cyano-3,4-difluorobenzamide (CAS No. 1807243-77-1)

2-Cyano-3,4-difluorobenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1807243-77-1, belongs to the class of benzamide derivatives, which are widely studied for their pharmacological significance. The presence of cyano and fluorine substituents in its molecular structure imparts distinct chemical and electronic characteristics, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 2-Cyano-3,4-difluorobenzamide consists of a benzene ring substituted with a cyano group at the 2-position and two fluorine atoms at the 3- and 4-positions. This arrangement creates a molecule with enhanced lipophilicity and electronic effects that can influence its interactions with biological targets. The cyano group, being highly polar, contributes to the compound's solubility in polar solvents while the fluorine atoms introduce halogen bonding capabilities, which are increasingly recognized as important in modulating biological activity.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved metabolic stability, bioavailability, and binding affinity to biological targets. 2-Cyano-3,4-difluorobenzamide exemplifies this trend, as its fluorinated backbone and cyano functionality make it a promising candidate for further investigation in medicinal chemistry. Studies have begun to explore its potential as an intermediate in the synthesis of more complex pharmacophores, particularly those targeting enzyme inhibition and receptor binding.

One of the most compelling aspects of 2-Cyano-3,4-difluorobenzamide is its potential application in the development of novel therapeutic agents. The benzamide core is a well-established scaffold in drug design, with several FDA-approved drugs featuring this motif. By incorporating fluorine atoms and a cyano group, researchers aim to enhance the compound's pharmacokinetic properties while maintaining or improving its biological efficacy. Preliminary computational studies suggest that 2-Cyano-3,4-difluorobenzamide may exhibit significant binding affinity to certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The synthesis of 2-Cyano-3,4-difluorobenzamide presents unique challenges due to the sensitivity of the functional groups involved. The cyano group requires careful handling under controlled conditions to prevent decomposition, while the fluorine atoms necessitate specialized synthetic methodologies to achieve high regioselectivity. Recent advances in fluorination techniques have made it more feasible to construct such molecules efficiently. Researchers have reported successful syntheses using palladium-catalyzed cross-coupling reactions followed by cyanation steps, demonstrating the feasibility of producing this compound on a laboratory scale.

As part of ongoing research efforts, 2-Cyano-3,4-difluorobenzamide is being evaluated for its potential role in addressing various therapeutic areas. For instance, its structural features suggest that it may interfere with the activity of proteases involved in cancer progression. By targeting these enzymes specifically, 2-Cyano-3,4-difluorobenzamide could potentially inhibit tumor growth and metastasis. Additionally, its interaction with bacterial enzymes has been explored as part of efforts to develop new antibiotics against resistant strains.

The pharmacological profile of 2-Cyano-3,4-difluorobenzamide is still under investigation, but initial data indicate promising properties that warrant further study. Its ability to cross cell membranes due to its lipophilic nature allows it to reach intracellular targets effectively. Furthermore, the presence of both polar (cyano) and non-polar (fluoro) regions enhances its versatility in binding to diverse biological targets. These characteristics make it an attractive candidate for structure-based drug design approaches.

In conclusion, 2-Cyano-3,4-difluorobenzamide (CAS No. 1807243-77-1) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. As research continues to uncover new applications for this compound, it is poised to play an important role in the development of next-generation therapeutics targeting various diseases. The ongoing synthesis and characterization efforts will further refine our understanding of its pharmacological properties, paving the way for innovative drug design strategies.